Cas no 941294-13-9 (4-Fluoro-2-methoxy-N-methylaniline)

• Product Name: 4-Fluoro-2-methoxy-N-methylaniline
• CAS No: 941294-13-9
• MF: C₈H₁₀FNO
• MW: 155.169505596161
• MDL: MFCD09475904
• CID: 857479
• PubChem ID: 26986091
• Update Time: 2025-08-05

4-Fluoro-2-methoxy-N-methylaniline Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-2-methoxy-N-methylaniline
• 941294-13-9
• BS-24868
• SCHEMBL9232918
• EN300-82505
• 5-Fluoro-2-(methylamino)anisole
• MFCD09475904
• Z821174816
• DTXSID30650491
• AKOS010777388
• N-METHYL 4-FLUORO-2-METHOXYANILINE

• MDL： MFCD09475904
• Inchi： 1S/C8H10FNO/c1-10-7-4-3-6(9)5-8(7)11-2/h3-5,10H,1-2H3
• InChI Key： XFBVWHXMTJVYSQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)OC)NC

Computed Properties

• Exact Mass: 155.07500
• Monoisotopic Mass: 155.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Boiling Point: 193.7℃ at 760 mmHg
• PSA: 21.26000
• LogP: 1.94900

4-Fluoro-2-methoxy-N-methylaniline Security Information

• Hazardous Material Identification：

Additional information on 4-Fluoro-2-methoxy-N-methylaniline

4-Fluoro-2-methoxy-N-methylaniline: A Comprehensive Overview

The compound with CAS No. 941294-13-9, commonly referred to as 4-Fluoro-2-methoxy-N-methylaniline, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, materials science, and synthetic organic chemistry. This compound is characterized by its unique structure, which includes a fluorine atom at the 4-position, a methoxy group at the 2-position, and an N-methyl substituent on the aniline backbone. These structural features contribute to its distinctive chemical properties and reactivity, making it a valuable molecule for various applications.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 4-Fluoro-2-methoxy-N-methylaniline. Researchers have explored diverse approaches, including cross-coupling reactions, direct fluorination techniques, and selective oxidation methods, to optimize its production. These methods not only enhance the yield but also ensure the purity of the compound, which is critical for its use in sensitive applications such as drug development and material synthesis.

In the realm of pharmaceutical chemistry, 4-Fluoro-2-methoxy-N-methylaniline has shown promise as a precursor for bioactive molecules. Its structure allows for easy functionalization, enabling the creation of derivatives with enhanced pharmacokinetic properties. For instance, studies have demonstrated that substituting the fluorine atom with other halogens or introducing additional functional groups can significantly alter the compound's solubility, bioavailability, and receptor affinity. These findings underscore its potential as a building block for novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

Beyond pharmaceutical applications, 4-Fluoro-2-methoxy-N-methylaniline has found utility in materials science. Its ability to form stable aromatic systems makes it an attractive candidate for constructing advanced materials such as organic semiconductors and functional polymers. Recent research has highlighted its role in enhancing the electronic properties of these materials, paving the way for applications in flexible electronics and optoelectronic devices.

The synthesis and characterization of 4-Fluoro-2-methoxy-N-methylaniline have also been supported by cutting-edge analytical techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming its molecular structure and purity. Additionally, computational chemistry tools have been employed to predict its reactivity and stability under various conditions, further aiding in its optimization for practical applications.

As interest in this compound continues to grow, ongoing research is focused on expanding its functionalization possibilities and exploring new synthetic pathways. Collaborative efforts between academic institutions and industry partners are expected to drive innovation in this area, leading to breakthroughs that could redefine its role in modern chemistry.

In conclusion, 4-Fluoro-2-methoxy-N-methylaniline stands out as a versatile compound with immense potential across multiple disciplines. Its unique structure, combined with advancements in synthetic methodologies and analytical techniques, positions it as a key player in future scientific endeavors. As research progresses, this compound is poised to make significant contributions to both theoretical understanding and practical applications in chemistry.